Cas no 2169007-08-1 (2-(2-cyanoacetyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(2-cyanoacetyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 2169007-08-1
• MF: C₇H₄N₂O₃S
• MW: 196.183259963989
• CID: 5997344
• PubChem ID: 165521949
• Update Time: 2025-10-16

2-(2-cyanoacetyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-cyanoacetyl)-1,3-thiazole-4-carboxylic acid
• EN300-1269001
• 2169007-08-1

• Inchi： 1S/C7H4N2O3S/c8-2-1-5(10)6-9-4(3-13-6)7(11)12/h3H,1H2,(H,11,12)
• InChI Key： NNPOOLYYXJVQNT-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1C(CC#N)=O

Computed Properties

• Exact Mass: 195.99426317g/mol
• Monoisotopic Mass: 195.99426317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 119Ų

Additional information on 2-(2-cyanoacetyl)-1,3-thiazole-4-carboxylic acid

Introduction to 2-(2-Cyanoacetyl)-1,3-Thiazole-4-Carboxylic Acid (CAS No. 2169007-08-1)

2-(2-Cyanoacetyl)-1,3-thiazole-4-carboxylic acid (CAS No. 2169007-08-1) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazole ring and a cyanoacetyl group, making it a promising candidate for various biological and therapeutic applications.

The thiazole ring is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. It is known for its stability and ability to form strong hydrogen bonds, which are crucial for its biological activity. The presence of the cyanoacetyl group adds additional reactivity and functional versatility to the molecule, enhancing its potential as a building block in the synthesis of more complex pharmaceuticals.

In recent years, the study of 2-(2-cyanoacetyl)-1,3-thiazole-4-carboxylic acid has been driven by its potential as an intermediate in the development of new drugs. Research has shown that compounds with similar structures have exhibited promising activities in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the ability of thiazole derivatives to inhibit key enzymes involved in inflammatory pathways, suggesting their potential use in treating chronic inflammatory diseases.

The synthesis of 2-(2-cyanoacetyl)-1,3-thiazole-4-carboxylic acid typically involves multi-step reactions that ensure high purity and yield. One common approach involves the condensation of 2-cyanoacetic acid with thiourea followed by cyclization to form the thiazole ring. This method has been optimized to achieve high efficiency and reproducibility, making it suitable for large-scale production in industrial settings.

In addition to its synthetic applications, 2-(2-cyanoacetyl)-1,3-thiazole-4-carboxylic acid has been evaluated for its biological activity. Preliminary studies have demonstrated that this compound exhibits potent antimicrobial activity against a range of pathogenic bacteria and fungi. The mechanism of action is believed to involve disruption of cell membrane integrity and inhibition of essential metabolic pathways, making it a valuable lead compound for the development of new antimicrobial agents.

The anticancer potential of 2-(2-cyanoacetyl)-1,3-thiazole-4-carboxylic acid has also been explored. In vitro studies have shown that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. These findings suggest that further research into the mechanism of action could lead to the development of novel anticancer therapies with improved efficacy and reduced side effects.

Beyond its direct therapeutic applications, 2-(2-cyanoacetyl)-1,3-thiazole-4-carboxylic acid serves as a valuable tool in chemical biology research. Its unique structural properties make it an excellent candidate for use in high-throughput screening assays designed to identify new drug targets and validate existing ones. The ability to modify the structure through functional group manipulation also opens up possibilities for creating derivative compounds with enhanced biological activity.

In conclusion, 2-(2-cyanoacetyl)-1,3-thiazole-4-carboxylic acid (CAS No. 2169007-08-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development as a potential therapeutic agent. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.